1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(4-fluoro-2-trifluorophenyl)urea

• IUPAC Name: 1-[4-fluoro-2-(trifluoromethyl)phenyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C24H18F4N4O2/c1-32-19-10-6-5-9-16(19)20(14-7-3-2-4-8-14)30-21(22(32)33)31-23(34)29-18-12-11-15(25)13-17(18)24(26,27)28/h2-13,21H,1H3,(H2,29,31,34)
• InChI Key: NAFFORIYILGHAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=C(C=C(C=C3)F)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C24H18F4N4O2
• Molecular Weight: 470.4 g/mol

Description

1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(4-fluoro-2-trifluorophenyl)urea is a useful research compound. Its molecular formula is C24H18F4N4O2 and its molecular weight is 470.428. The purity is usually 95%.
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Scientific Research Applications

Anticancer Research

A study by Lee et al. (2018) investigated derivatives of 4-aryl-thieno[1,4]diazepin-2-one, similar in structure to the compound , for their antiproliferative activities against melanoma and hematopoietic cell lines. These compounds, including urea derivatives, showed potent activities and were identified as potential multi-protein kinase inhibitors, suggesting a promising role in cancer therapeutics (Lee et al., 2018).

Radioligand Development

Akgün et al. (2009) developed novel radioiodinated 1,4-benzodiazepines, structurally related to the compound , as high affinity selective antagonists for cholecystokinin receptors. These compounds were used for in vitro tumor targeting, indicating potential applications in diagnostic imaging and therapy (Akgün et al., 2009).

Chemical Synthesis and Structural Studies

Research by Núñez Alonso et al. (2020) on diazepin-4-ones, closely related to the compound of interest, involved the regiospecific synthesis and structural analysis of these compounds. Their study provides insights into the chemical properties and potential applications in various fields such as material science or pharmaceuticals (Núñez Alonso et al., 2020).

Gas Adsorption and Catalysis

A study by Glomb et al. (2017) explored the use of urea-functionalized metal-organic frameworks for gas adsorption, including SO2 and NH3. This research highlights the potential of urea derivatives in environmental applications and catalysis (Glomb et al., 2017).

Enzyme Inhibition and Cytotoxicity

Spencer et al. (2009) investigated palladacycles containing derivatives of 1,4-diazepin-2(3H)-one, a compound structurally related to the one , for their activity as cytotoxic agents and cathepsin B inhibitors. This suggests potential therapeutic applications in cancer treatment (Spencer et al., 2009).